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Compound of Interest

Compound Name: Org-24598

Cat. No.: B15619206

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Org-24598 is a potent and selective inhibitor of the glial glycine transporter 1 (GlyT1). By
blocking GlyT1, Org-24598 increases the synaptic concentration of glycine, which acts as a co-
agonist at N-methyl-D-aspartate (NMDA) receptors.[1][2][3] This modulation of NMDA receptor
function is hypothesized to underlie the pro-cognitive effects of Org-24598. The novel object
recognition (NOR) task is a widely used behavioral assay to assess learning and memory in
rodents.[4] These application notes provide a detailed protocol for utilizing Org-24598 in the
NOR task to evaluate its potential as a cognitive enhancer, particularly in a model of ethanol
withdrawal-induced memory impairment.[1][2][3]

Data Presentation

The following tables summarize the quantitative data from a study investigating the effects of
Org-24598 on recognition memory deficits induced by binge-like ethanol administration in rats.

[1]

Table 1: Effect of Org-24598 on Discrimination Index in the NOR Task (4h post-administration)
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Discrimination Index

Treatment Group Dose

(Mean * SEM)
Saline + Vehicle - 0.62 +0.03
Ethanol + Vehicle - 0.48 £ 0.02*
Ethanol + Org-24598 0.1 mg/kg 0.59 £ 0.04#
Ethanol + Org-24598 0.3 mg/kg 0.65 + 0.03##
Ethanol + Org-24598 0.6 mg/kg 0.63 £ 0.02###

*p < 0.05 vs. Saline + Vehicle; #p < 0.05, ##p < 0.01, ###p < 0.001 vs. Ethanol + Vehicle

Table 2: Effect of Org-24598 on Total Exploration Time in the NOR Task (4h post-
administration)

Total Exploration Time (s)

Treatment Group Dose

(Mean = SEM)
Saline + Vehicle - 25318
Ethanol + Vehicle - 249+15
Ethanol + Org-24598 0.1 mg/kg 26.1+20
Ethanol + Org-24598 0.3 mg/kg 27.3+1.9
Ethanol + Org-24598 0.6 mg/kg 26.8+1.7

Experimental Protocols

This section details the methodology for the Novel Object Recognition (NOR) task as described
in the study by Wieronska et al. (2024).[1]

1. Animals:
e Species: Male Wistar rats.

2. Binge-like Ethanol Administration (Induction of Cognitive Deficit):
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Administer ethanol (5 g/kg) intragastrically for 5 consecutive days.[1][2][3]
A control group receives an equivalent volume of 0.9% NacCl.

. Drug Administration:
Org-24598 is dissolved in a vehicle solution.

Administer Org-24598 (0.1, 0.3, and 0.6 mg/kg) or vehicle 30 minutes before the NOR task
on the 10th day of ethanol withdrawal.[1][2][3]

. Novel Object Recognition (NOR) Task Protocol:
Habituation Phase:

o Allow each rat to freely explore an open-field arena in the absence of any objects. This
phase helps to reduce novelty-induced stress during testing.[4]

Familiarization Phase (T1):
o Place two identical objects (A + A) in the open-field arena.
o Allow the animal to explore the objects for a set period (e.g., 3-5 minutes).

o The time spent exploring each object is recorded. Exploration is defined as the animal
directing its nose towards the object at a distance of < 2 cm and/or touching it with its
nose.

Retention Interval:

o Return the animal to its home cage for a specific duration (e.g., 1 hour or 24 hours) after
the familiarization phase.

Test Phase (T2):

o Return the animal to the arena, which now contains one familiar object (A) and one novel
object (B).
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o Allow the animal to explore the objects for a set period (e.g., 3-5 minutes).

o Record the time spent exploring the familiar object (T_familiar) and the novel object
(T_novel).

5. Data Analysis:

» Discrimination Index (DI): Calculate the DI to assess recognition memory.
o DI = (Time exploring novel object - Time exploring familiar object) / (Total exploration time)
o A higher DI indicates better recognition memory.

» Total Exploration Time: Analyze the total time spent exploring both objects to assess general
locomotor activity and motivation.

Mandatory Visualization

Signaling Pathway of Org-24598 Action:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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